Cas no 55996-08-2 (5,6-dimethyl-4-hydroxy-2-methoxypyrimidine)

• Product Name: 5,6-dimethyl-4-hydroxy-2-methoxypyrimidine
• CAS No: 55996-08-2
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• CID: 944774
• PubChem ID: 135803836
• Update Time: 2025-04-19

5,6-dimethyl-4-hydroxy-2-methoxypyrimidine Chemical and Physical Properties

Names and Identifiers

• 5,6-dimethyl-4-hydroxy-2-methoxypyrimidine
• 2-methoxy-5,6-dimethyl-1H-pyrimidin-4-one
• 2-methoxy-5,6-dimethyl-3H-pyrimidin-4-one
• 5,6-dimethyl-2-methoxy-4(3H)-pyrimidinone
• DTXSID20512392
• DB-081969
• 2-Methoxy-5,6-dimethylpyrimidin-4(1H)-one
• 55996-08-2
• AKOS006305037
• 2-methoxy-4,5-dimethyl-1H-pyrimidin-6-one
• 2-methoxy-5,6-dimethylpyrimidin-4-ol
• SCHEMBL11787851

• Inchi： 1S/C7H10N2O2/c1-4-5(2)8-7(11-3)9-6(4)10/h1-3H3,(H,8,9,10)
• InChI Key： MDWPZCXZUVMPKO-UHFFFAOYSA-N
• SMILES： O(C)C1=NC(C)=C(C)C(N1)=O

Computed Properties

• Exact Mass: 154.07400
• Monoisotopic Mass: 154.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 50.7Ų

Experimental Properties

• PSA: 55.24000
• LogP: 0.80760